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Compound of Interest

Compound Name: 4-Fluorobenzyl chloride-d4

Cat. No.: B1144130

Essential Safety and Handling Guide for 4-
Fluorobenzyl chloride-d4

For Immediate Reference by Laboratory Professionals

This guide provides critical safety protocols, personal protective equipment (PPE)
recommendations, and operational procedures for the handling and disposal of 4-
Fluorobenzyl chloride-d4. This substance is a flammable liquid and vapor that causes severe
skin burns and eye damage and is harmful if swallowed.[1] It is imperative to adhere to these
guidelines to ensure the safety of all personnel.

I. Hazard Identification and Immediate Precautions

4-Fluorobenzyl chloride-d4 is classified with multiple hazards requiring stringent safety
measures. It is a corrosive material that can cause severe skin burns, eye damage, and is a
lachrymator, meaning it can induce tearing.[2][3] Additionally, it is a flammable liquid and vapor.

[1]14]

Hazard Summary Table:
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Hazard Classification Description GHS Code
) ) o Causes severe skin burns and
Skin Corrosion/Irritation H314
eye damage.[1][5][6]
o Flammable liquid and vapor.[1]
Flammable Liquid H226
[4]
Acute Toxicity (Oral) Harmful if swallowed.[1][2] H302
) Very toxic to aquatic life with
Aquatic Hazard H410

long-lasting effects.[1]

Il. Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling 4-Fluorobenzyl chloride-d4 to

prevent exposure.[7]

Required PPE:

Body Part Protection Standard/Specification
i ] Goggles should conform to EN

Tightly sealing safety goggles
Eyes/Face ] 166 (EU) or NIOSH (US)

and a face shield.[5][6]

standards.[5]
) ] Disposable nitrile gloves may
Chemical-resistant gloves, a ) o
) ) be suitable for incidental

Skin/Body flame-resistant lab coat, and

long-sleeved clothing.[3][5]

contact, but compatibility
should be verified.[8][9]

Respiratory

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is necessary if
exposure limits are exceeded

or if ventilation is inadequate.

[3](6]

Use a full-face respirator if
irritation or other symptoms are

experienced.[5]

Footwear

Closed-toe, chemical-resistant

shoes.[9]

N/A
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lll. Step-by-Step Handling Protocol (Operational Plan)

All handling of 4-Fluorobenzyl chloride-d4 must be conducted in a well-ventilated area,
preferably within a chemical fume hood.[3]

Preparation and Handling:

o Area Preparation: Ensure a chemical fume hood is operational. Keep away from heat,
sparks, open flames, and hot surfaces.[1][6] Ground and bond the container and receiving
equipment to prevent static discharges.[1]

o PPE: Don all required personal protective equipment as specified in the table above.

e Handling: Use only non-sparking tools.[4] Avoid breathing mist, vapors, or spray.[1][3][5]
Prevent contact with skin and eyes.[1] Do not eat, drink, or smoke in the handling area.[1]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place, away from
incompatible materials such as bases, alcohols, amines, and oxidizing agents.[1][6] Store in
a designated corrosives area.[3][6]

IV. Emergency Procedures and First Aid

Immediate action is critical in the event of exposure.

First Aid Measures:
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Exposure Route

Action

Eye Contact

Immediately hold eyelids apart and flush the eye
continuously with running water for at least 15
minutes.[1][6] Remove contact lenses if present
and easy to do.[1][5] Seek immediate medical
attention.[3][6]

Skin Contact

Immediately flush the body with large amounts
of water, using a safety shower if available.[1]
Remove all contaminated clothing and footwear
immediately.[1] Continue rinsing the skin with

water.[1] Call a physician immediately.[3][6]

Move the person to fresh air and keep them

comfortable for breathing.[1][5] If breathing is

Inhalation o ) ) ]
difficult, give oxygen.[3] Seek immediate
medical attention.[4][5]
Rinse the mouth with water.[5] Do NOT induce
Ingestion vomiting.[1][5] Call a poison center or doctor

immediately.[1][4]

Spill Response:

V. Disposal Plan

Remove all ignition sources.[1][6]

Ventilate the area.[1]

Evacuate personnel from the area and move upwind.[1][3]

Contain the spill using inert absorbent material like sand, earth, or vermiculite.[1]
Use only spark-free shovels and explosion-proof equipment for cleanup.[1]

Collect the residue in a labeled, sealable container for hazardous waste disposal.[1]
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Waste from 4-Fluorobenzyl chloride-d4 is considered hazardous and must be disposed of
according to local, regional, and national regulations.[3][6]

Disposal Protocol:

o Waste Collection: Collect waste material and contaminated absorbents in a suitable, labeled,
and closed container.[3][6]

o Disposal Route: Do not allow the chemical to enter drains or surface water.[1][6] Contact a
licensed professional waste disposal service.[1] Treatment may involve neutralization
followed by incineration in a licensed facility.[1]

» Container Decontamination: Decontaminate empty containers before disposal.[1]

Workflow for Handling 4-Fluorobenzyl chloride-d4
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Caption: Workflow for the safe handling of 4-Fluorobenzyl chloride-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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